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molecular formula C19H26F3N3O2 B8293808 1-(1-(2-Ethylbutanoyl)piperidin-4-yl)-3-(4-(trifluoromethyl)phenyl)urea

1-(1-(2-Ethylbutanoyl)piperidin-4-yl)-3-(4-(trifluoromethyl)phenyl)urea

Cat. No. B8293808
M. Wt: 385.4 g/mol
InChI Key: FUYHBXJELRMEEF-UHFFFAOYSA-N
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Patent
US09034903B2

Procedure details

To an ice cold solution of 4-(trifluoromethyl)phenyl isocyanate (56.1 mg, 0.3 mmol) in THF (1.5 ml) was added 1-(4-aminopiperidin-1-yl)-2-ethylbutan-1-one (59.4 mg, 0.3 mmol), prepared via Example 14 and Example 15 using 2-ethylbutanoic acid. The reaction mixture was allowed to warm to rt and stirred overnight. 1 M HCl aqueous solution was added followed by extraction with EtOAc. Flash chromatography eluted with 50:1 DCM:MeOH followed by recrystallization from acetone afforded desired compound (64 mg, 55%) as a white solid. Mp 207.9-209.3° C. 1H NMR (400 MHz, DMSO-d6) δ 8.74 (s, 1H), 7.57 (m, 4H), 6.40 (d, J=7.6 Hz, 1H), 4.28 (brd, J=12.4 Hz, 1H), 3.96 (brd, J=13.6 Hz, 1H), 3.78-3.70 (m, 1H), 3.18 (t, J=11.6 Hz, 1H), 2.82 (t, J=11.0 Hz, 1H), 2.67-2.60 (m, 1H), 1.89 (d, J=10.8 Hz, p 1H), 1.83 (d, J=10.4 Hz, 1H), 1.56-1.42 (m, 2H), 1.42-1.31 (m, 2H), 1.31-1.16 (m, 2H), 0.83-0.75 (m, 6H). F NMR (300 M Hz, DMSO-d6) −60.324 (s).
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-(trifluoromethyl)phenyl isocyanate
Quantity
56.1 mg
Type
reactant
Reaction Step One
Name
1-(4-aminopiperidin-1-yl)-2-ethylbutan-1-one
Quantity
59.4 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
2-ethylbutanoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
desired compound
Yield
55%

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:13])([F:12])[C:3]1[CH:8]=[CH:7][C:6]([N:9]=[C:10]=[O:11])=[CH:5][CH:4]=1.[NH2:14][CH:15]1[CH2:20][CH2:19][N:18]([C:21](=[O:27])[CH:22]([CH2:25][CH3:26])[CH2:23][CH3:24])[CH2:17][CH2:16]1.C(C(CC)C(O)=O)C.Cl>C1COCC1>[CH2:25]([CH:22]([CH2:23][CH3:24])[C:21]([N:18]1[CH2:17][CH2:16][CH:15]([NH:14][C:10]([NH:9][C:6]2[CH:5]=[CH:4][C:3]([C:2]([F:12])([F:13])[F:1])=[CH:8][CH:7]=2)=[O:11])[CH2:20][CH2:19]1)=[O:27])[CH3:26]

Inputs

Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
4-(trifluoromethyl)phenyl isocyanate
Quantity
56.1 mg
Type
reactant
Smiles
FC(C1=CC=C(C=C1)N=C=O)(F)F
Name
1-(4-aminopiperidin-1-yl)-2-ethylbutan-1-one
Quantity
59.4 mg
Type
reactant
Smiles
NC1CCN(CC1)C(C(CC)CC)=O
Name
THF
Quantity
1.5 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
2-ethylbutanoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(C(=O)O)CC
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
followed by extraction with EtOAc
WASH
Type
WASH
Details
Flash chromatography eluted with 50:1 DCM
CUSTOM
Type
CUSTOM
Details
MeOH followed by recrystallization from acetone

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
desired compound
Type
product
Smiles
C(C)C(C(=O)N1CCC(CC1)NC(=O)NC1=CC=C(C=C1)C(F)(F)F)CC
Measurements
Type Value Analysis
AMOUNT: MASS 64 mg
YIELD: PERCENTYIELD 55%
YIELD: CALCULATEDPERCENTYIELD 55.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.